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Compound of Interest

Compound Name: Acibenzolar-S-Methyl!

Cat. No.: B1665434

Application Notes and Protocols for Acibenzolar-S-
Methyl

Topic: Preparing Acibenzolar-S-Methyl Stock Solutions for In Vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acibenzolar-S-Methyl (ASM), also known as BTH, is a synthetic and functional analog of the
plant defense hormone salicylic acid (SA)[1][2][3]. It is not a conventional fungicide with direct
antimicrobial properties but rather a plant activator[4][5][6]. ASM functions by inducing
Systemic Acquired Resistance (SAR), a plant's innate defense mechanism, which provides
broad-spectrum protection against a variety of fungal, bacterial, and viral pathogens[1][7]. Upon
application, ASM is absorbed and triggers the expression of pathogenesis-related (PR) genes,
preparing the plant to resist future infections[1][8]. Its unique mode of action makes it a
valuable tool for research in plant pathology, immunology, and studies on abiotic stress
resistance[9].

Accurate and consistent preparation of stock solutions is critical for obtaining reproducible
results in in vitro assays. This document provides a detailed protocol for the preparation,
storage, and handling of Acibenzolar-S-Methyl stock solutions.
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Physicochemical Properties of Acibenzolar-S-
Methyl

A summary of the key physicochemical properties of Acibenzolar-S-Methyl is presented
below. These properties are essential for determining the appropriate solvent and storage

conditions.

Property Value Reference
S-Methyl 1,2,3-

IUPAC Name benzothiadiazole-7- [4]
carbothioate

CAS Number 135158-54-2 [4]

Molecular Formula CsHeN20S:2 [4][10]

Molar Mass 210.28 g/mol [10]
White to beige crystalline

Appearance [4]
powder

Melting Point 132.9-135°C [41171[10]

Solubility Data

Acibenzolar-S-Methyl exhibits poor solubility in water, necessitating the use of organic
solvents for preparing stock solutions. Acetonitrile is a commonly recommended solvent for
creating analytical standards[11].
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Solvent Solubility (at 25 °C) Reference
Water 7.7 mg/L [41171[10]
Dichloromethane 160 g/L [6][10]
Toluene 36 g/L [6][10]
Acetone 28 g/L [6][10]
Ethyl Acetate 25 g/L [6][10]
n-Octanol 5.4 g/L [6][10]
Methanol 4.2 g/lL [6][10]
n-Hexane 1.3g/L [6][10]
Dimethylformamide (DMF) 1 mg/mL [12]
Ethanol Slightly Soluble [12]

o Used for preparing 50-200
Acetonitrile ) [11]
pg/mL stock solutions

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mg/mL primary stock solution of Acibenzolar-
S-Methyl in acetonitrile, which can then be used for serial dilutions.

Materials and Equipment

o Acibenzolar-S-Methyl (analytical standard, purity >98%)

Acetonitrile (HPLC grade or higher)

Analytical balance (readable to 0.01 mg)

Class "A" amber volumetric flasks (e.g., 10 mL)

Pipettes and sterile, filtered pipette tips
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» \ortex mixer
» Cryogenic vials or amber glass vials with PTFE-lined caps for storage

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Workflow for Stock Solution Preparation
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Add Acetonitrile (50% Volume)

Vortex to Dissolve
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Invert Flask to Mix
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Caption: Workflow for preparing Acibenzolar-S-Methyl stock solutions.
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Step-by-Step Procedure

Calculate Required Mass: To prepare a 10 mg/mL stock solution in a 10 mL volumetric flask,
you will need 100 mg of Acibenzolar-S-Methyl.

o Note: The amount weighed should be corrected for the purity of the analytical standard.
For example, for a standard with 98% purity, weigh 100 mg / 0.98 = 102.04 mg.

Weighing: Using an analytical balance, accurately weigh the calculated mass of
Acibenzolar-S-Methyl powder onto weighing paper.

Transfer: Carefully transfer the weighed powder into a 10 mL Class "A" amber volumetric
flask. Ensure all powder is transferred.

Initial Solubilization: Add approximately 5 mL of acetonitrile to the volumetric flask.

Dissolution: Cap the flask and vortex gently until the Acibenzolar-S-Methyl is completely
dissolved. A brief sonication in a water bath can aid dissolution if necessary.

Final Volume: Once dissolved, add acetonitrile to the flask until the bottom of the meniscus
reaches the 10 mL calibration mark.

Homogenization: Cap the flask securely and invert it 10-15 times to ensure the solution is
homogeneous.

Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in amber glass or cryogenic
vials to avoid repeated freeze-thaw cycles.

o Store the aliquots in the dark at -20°C or below. An EPA method notes that stock solutions
in methanol can be stored in the dark at —24°C[13].

o Properly label each vial with the compound name, concentration, solvent, and preparation
date.

Preparation of Working Solutions
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Prepare fresh working solutions for each experiment by performing serial dilutions of the stock
solution in the appropriate cell culture medium or assay buffer.

e Important: Due to the low aqueous solubility of ASM, ensure the final concentration of the
organic solvent (e.g., acetonitrile) in the assay medium is low (typically <0.1%) to avoid
solvent-induced cytotoxicity or artifacts. Run a solvent control in all experiments.

Safety Precautions

o Acibenzolar-S-Methyl is classified as a hazardous substance. Handle with appropriate care
in a well-ventilated area or chemical fume hood.

o Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information
before use.

Mechanism of Action: Systemic Acquired
Resistance (SAR)

Acibenzolar-S-Methyl acts as a plant activator by mimicking salicylic acid and triggering the
SAR signaling pathway. This leads to the systemic expression of defense-related genes,
priming the plant for a more rapid and robust defense response upon pathogen attack.
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Caption: Simplified signaling pathway of ASM-induced SAR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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